Cas no 7366-52-1 ( )
structure
Product Name:
CAS No:7366-52-1
MF:C15H15NO2
MW:241.285104036331
CID:978281
PubChem ID:347209
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylethyl N-phenylcarbamate
- (+-)-phenylcarbamic acid-(1-phenyl-ethyl ester)
- (+-)-Phenylcarbamidsaeure-(1-phenyl-aethylester)
- AC1L86RB
- N-Phenyl-carbamidsaeure-(1-phenyl-ethylester)
- NSC405753
- phenyl-carbamic acid-(1-phenyl-ethyl ester)
- Phenyl-carbamidsaeure-(1-phenyl-aethylester)
- Phenyl-carbamidsaeure-(1-phenyl-ethyl)-ester
- Phenylurethan von Methyl-phenyl-carbinol
- 7366-52-1
- NSC-405753
- DTXSID40324111
-
-
- Inchi: 1S/C15H15NO2/c1-12(13-8-4-2-5-9-13)18-15(17)16-14-10-6-3-7-11-14/h2-12H,1H3,(H,16,17)
- InChI Key: CVXIBVJICUVIBK-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1)=O)C(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 241.11035
- Monoisotopic Mass: 241.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.166
- Boiling Point: 329.4°C at 760 mmHg
- Flash Point: 153°C
- Refractive Index: 1.606
- PSA: 38.33
Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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